ethyl 2-{[4-(cyanomethyl)piperazin-1-yl]methyl}-5-hydroxy-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 2-[[4-(cyanomethyl)piperazin-1-yl]methyl]-5-hydroxy-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C18H21N3O4/c1-2-24-18(23)17-14-11-13(22)3-4-15(14)25-16(17)12-21-9-7-20(6-5-19)8-10-21/h3-4,11,22H,2,6-10,12H2,1H3
• InChI Key: ZGKADGJWNAGFLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)O)CN3CCN(CC3)CC#N
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

Ethyl 2-{[4-(cyanomethyl)piperazin-1-yl]methyl}-5-hydroxy-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 343.15320616 g/mol and the complexity rating of the compound is 512. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemistry and Synthesis

Ethyl 2-{[4-(cyanomethyl)piperazin-1-yl]methyl}-5-hydroxy-1-benzofuran-3-carboxylate is involved in various chemical synthesis processes, demonstrating its versatility in organic chemistry. For instance, its derivatives have been explored for reactions with secondary amines, leading to the formation of N,N′-disubstituted piperazine derivatives, showcasing its role in producing piperazine-based compounds which are significant in medicinal chemistry (Vasileva et al., 2018). Additionally, its benzofuran and benzo[d]isothiazole derivatives have been synthesized for biological screening, particularly targeting Mycobacterium tuberculosis DNA GyrB inhibition, highlighting its potential in antimicrobial drug discovery (Reddy et al., 2014).

Biological Activities

This compound's derivatives have been studied for their biological activities, including anti-HIV-1 and HIV-2 activities. The synthesis of new benzofuran derivatives has provided insights into potential antiviral agents, with specific compounds showing ability to inhibit HIV replication in cell culture (Mubarak et al., 2007). Another area of application includes the development of anti-inflammatory and analgesic agents derived from benzofuran compounds, where novel synthetic pathways have led to compounds with significant COX-2 inhibition, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antimicrobial Properties

Research into the antimicrobial properties of this compound derivatives has led to the discovery of compounds with promising antimicrobial activities. For example, the synthesis of new 1,2,4-triazole derivatives from this compound has been explored, with some derivatives showing good to moderate activities against various bacterial and fungal strains, indicating the compound's potential as a precursor for antimicrobial drug development (Bektaş et al., 2010).

Drug Development and Molecular Engineering

The compound and its derivatives serve as key intermediates in the synthesis of complex molecules with potential pharmacological applications. For instance, novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have been synthesized, showing potent inhibitory activities against bacterial biofilms and the MurB enzyme, vital targets in combating bacterial resistance (Mekky & Sanad, 2020). This highlights the compound's significance in designing new therapeutic agents with specific molecular targets.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Benzofuran derivatives and piperazine-containing compounds have been found to exhibit a wide range of biological activities, including antiviral, anticancer, antioxidant, and antimicrobial activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. Some benzofuran and piperazine derivatives are known to have toxic effects.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization, and potential biological activities. It could also involve studying its mechanism of action and safety profile in more detail.